Cas no 114660-03-6 (Benzene, 1-bromo-3-(phenylsulfonyl)-)

• Product Name: Benzene, 1-bromo-3-(phenylsulfonyl)-
• CAS No: 114660-03-6
• MF: C₁₂H₉BrO₂S
• MW: 297.167661428452
• MDL: MFCD15527533
• CID: 1202547
• PubChem ID: 640920
• Update Time: 2025-04-20

Benzene, 1-bromo-3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-bromobenzene
• 1-bromo-3-(phenylsulfonyl)benzene
• InChI=1/C12H9BrO2S/c13-10-5-4-8-12(9-10)16(14,15)11-6-2-1-3-7-11/h1-9
• DTXSID90348822
• AT13310
• SY284828
• 3-Phenylsulfonylbromobenzene
• MFCD15527533
• CS-0376378
• DB-162375
• 114660-03-6
• SCHEMBL3831593

• MDL： MFCD15527533
• Inchi： 1S/C12H9BrO2S/c13-10-5-4-8-12(9-10)16(14,15)11-6-2-1-3-7-11/h1-9H
• InChI Key： UKJFYKYKLBOEFP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 295.95067
• Monoisotopic Mass: 295.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14